Cas no 1700333-02-3 (5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid)
1700333-02-3 structure
Product Name:5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
CAS No:1700333-02-3
MF:C10H14O4S
MW:230.280762195587
CID:6033448
PubChem ID:107770138
Update Time:2024-01-12
5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid
- EN300-1277616
- 1700333-02-3
- 5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid
-
- Inchi: 1S/C10H14O4S/c1-6(11)7(2)15-5-8-3-4-9(14-8)10(12)13/h3-4,6-7,11H,5H2,1-2H3,(H,12,13)
- InChI Key: TUTXLYLIRDOOFN-UHFFFAOYSA-N
- SMILES: S(CC1=CC=C(C(=O)O)O1)C(C)C(C)O
Computed Properties
- Exact Mass: 230.06128010g/mol
- Monoisotopic Mass: 230.06128010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 96Ų
5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1277616-0.05g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 0.05g |
$612.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-0.1g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 0.1g |
$640.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-0.25g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 0.25g |
$670.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-0.5g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 0.5g |
$699.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-1.0g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 1g |
$728.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-2.5g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 2.5g |
$1428.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-5.0g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 5g |
$2110.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-10.0g |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 10g |
$3131.0 | 2023-06-08 | ||
| Enamine | EN300-1277616-50mg |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 50mg |
$468.0 | 2023-10-01 | ||
| Enamine | EN300-1277616-100mg |
5-{[(3-hydroxybutan-2-yl)sulfanyl]methyl}furan-2-carboxylic acid |
1700333-02-3 | 100mg |
$490.0 | 2023-10-01 |
5-{(3-hydroxybutan-2-yl)sulfanylmethyl}furan-2-carboxylic acid Related Literature
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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